Cas no 121105-86-0 (12-benzyl-13-chloro-11-methyl-1,8-diazatricyclo[7.4.0.0^{2,7}]trideca-2(7),3,5,8,10,12-hexaene-10-carbonitrile)

• Product Name: 12-benzyl-13-chloro-11-methyl-1,8-diazatricyclo[7.4.0.0^{2,7}]trideca-2(7),3,5,8,10,12-hexaene-10-carbonitrile
• CAS No: 121105-86-0
• MF: C₂₀H₁₄ClN₃
• MW: 331.798263072968
• CID: 5851585
• PubChem ID: 726787
• Update Time: 2024-01-16

12-benzyl-13-chloro-11-methyl-1,8-diazatricyclo[7.4.0.0^{2,7}]trideca-2(7),3,5,8,10,12-hexaene-10-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-benzyl-1-chloro-3-methylbenzo[4,5]imidazo[1,2-a]pyridine-4-carbonitrile
• Pyrido[1,2-a]benzimidazole-4-carbonitrile, 1-chloro-3-methyl-2-(phenylmethyl)-
• 12-benzyl-13-chloro-11-methyl-1,8-diazatricyclo[7.4.0.0^{2,7}]trideca-2(7),3,5,8,10,12-hexaene-10-carbonitrile
• EU-0071665
• AKOS000545907
• VS-03294
• SR-01000433902
• ChemDiv3_001505
• ODTDABKCLACUAE-UHFFFAOYSA-N
• SCHEMBL6311002
• 12-benzyl-13-chloro-11-methyl-1,8-diazatricyclo[7.4.0.0(2),?]trideca-2(7),3,5,8,10,12-hexaene-10-carbonitrile
• BRD-K69919992-001-01-2
• HMS1477E09
• Oprea1_141196
• 2-benzyl-1-chloro-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile
• Oprea1_638281
• 3-BENZYL-4-CHLORO-2-METHYLBENZO[4,5]IMIDAZO[1,2-A]PYRIDIN-1-YL CYANIDE
• 121105-86-0
• Z57385263
• F1092-0138
• 2-BENZYL-1-CHLORO-3-METHYLPYRIDO[1,2-A][1,3]BENZIMIDAZOL-4-YL CYANIDE
• CS-0315247
• IDI1_020471
• MFCD01038411
• SR-01000433902-1
• BB 0219299
• AF-399/11297220

• Inchi： 1S/C20H14ClN3/c1-13-15(11-14-7-3-2-4-8-14)19(21)24-18-10-6-5-9-17(18)23-20(24)16(13)12-22/h2-10H,11H2,1H3
• InChI Key： ODTDABKCLACUAE-UHFFFAOYSA-N
• SMILES： C12C(C#N)=C(C)C(CC3=CC=CC=C3)=C(Cl)N1C1=CC=CC=C1N=2

Computed Properties

• Exact Mass: 331.0876252g/mol
• Monoisotopic Mass: 331.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Melting Point: 220-223 °C(Solv: N,N-dimethylformamide (68-12-2); water (7732-18-5))
• pka: 2.18±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles